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gossypetin stability storage conditions
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Compound Focus: Gossypetin

CAS No.: 489-35-0

Cat. No.: S529159

Storage Specifications

Based on the manufacturer's safety data sheet, the following storage condition is recommended for

gossypetin [1]:

Parameter Recommended Condition
Temperature Store at <+8°C
Other Conditions Store in a dry and dark place.

Frequently Asked Questions

Here are answers to some common questions you l‘l‘light encounter:

e What is the chemical identity of gossypetin? Gossypetin, also known as 3,3',4'5,7,8-
Hexahydroxyflavone, has a molecular formula of C1sH100s and a molecular weight of 318.24 g/mol

[1]. Its CAS number is 489-35-0 [1].

e Why is storage temperature critical? While specific stability studies on gessypetin are not available
in the search results, research on other flavonols and plant extracts provides strong supporting

evidence. One study on Moringa oleifera leaf powder, which is rich in flavonoids, found that storage at

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s529159?utm_src=pdf-body
https://www.smolecule.com/products/s529159?utm_src=pdf-interest
https://www.smolecule.com/products/s529159?utm_src=pdf-body
https://www.extrasynthese.com/flavonol/476-gossypetin.html?srsltid=AfmBOooTrc5OcsO8IiQhOPNeSPn8PQ2uK7ioJKAfIVY9wPKVnv_fweau
https://www.smolecule.com/products/s529159?utm_src=pdf-body
https://www.smolecule.com/products/s529159?utm_src=pdf-body
https://www.extrasynthese.com/flavonol/476-gossypetin.html?srsltid=AfmBOooTrc5OcsO8IiQhOPNeSPn8PQ2uK7ioJKAfIVY9wPKVnv_fweau
https://www.extrasynthese.com/flavonol/476-gossypetin.html?srsltid=AfmBOooTrc5OcsO8IiQhOPNeSPn8PQ2uK7ioJKAfIVY9wPKVnv_fweau
https://www.smolecule.com/products/s529159?utm_src=pdf-body
https://www.smolecule.com/products/s529159?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

4°C was significantly better at preserving phytochemical compounds like rutin and chlorogenic acid
compared to storage at 25°C or 40°C [2]. Another study on the flavonol quercetin found that its
antilipoperoxidative activity remained stable for 6 months when stored at 4°C and room temperature

[3]. This suggests that cool temperatures are crucial for maintaining the integrity of such compounds.

¢ What should I do if specific stability data is not found? The lack of published protocols is a

common challenge. You can:

o Establish In-House Methods: Adapt standard stability testing protocols (e.g., ICH guidelines)
for your specific needs. This involves preparing samples and storing them under different
controlled conditions (e.g., varying temperature, humidity, light) and analyzing them over time
using HPLC [4] to monitor purity and degradation.

o Consult Suppliers: Reach out to chemical suppliers directly, as they may have conducted
proprietary stability studies and can offer more detailed guidance.

Troubleshooting Guide

The following flowchart outlines a logical approach to address stability issues when definitive data is scarce.
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Gossypetin Stability Troubleshooting

Observed Stability Issue
(e.g., precipitation,
loss of activity)

Is temperature consistently
below +8°C?

Is container protected
from light?

Is environment dry and
free from humidity?

Verify solvent compatibility
and purity

Was solution prepared and
stored under an inert gas

o BN
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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